Cas no 861211-33-8 (Ethyl 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylamino}-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylamino}-1,3-thiazole-4-carboxylate
• CAS No: 861211-33-8
• MDL: MFCD04124996
• CID: 4661721
• Update Time: 2025-05-28

Ethyl 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylamino}-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylamino}-1,3-thiazole-4-carboxylate

• MDL： MFCD04124996

Additional information on Ethyl 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylamino}-1,3-thiazole-4-carboxylate

Comprehensive Overview of Ethyl 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylamino}-1,3-thiazole-4-carboxylate (CAS 861211-33-8)

Ethyl 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylamino}-1,3-thiazole-4-carboxylate (CAS 861211-33-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazole-carboxylate derivatives, which are known for their diverse biological activities. The presence of a trifluoromethyl group and a pyrimidinylamino moiety in its structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

Researchers and industry professionals frequently search for information on CAS 861211-33-8 and its derivatives, particularly in the context of drug discovery and development. The compound's thiazole ring and ester functionality contribute to its versatility, enabling its use in the design of novel therapeutic agents. Recent studies have explored its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for innovative treatments in precision medicine and infectious disease control.

The synthesis and characterization of Ethyl 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylamino}-1,3-thiazole-4-carboxylate involve advanced organic chemistry techniques, including nucleophilic substitution and cyclization reactions. Its CAS number 861211-33-8 serves as a unique identifier in chemical databases, facilitating efficient retrieval of its physicochemical properties, safety data, and application notes. The compound's molecular weight, solubility, and stability under various conditions are critical parameters for researchers optimizing synthetic routes or formulating drug candidates.

In the context of green chemistry and sustainable development, there is increasing interest in optimizing the production of CAS 861211-33-8 to minimize environmental impact. Innovations such as catalytic methods and solvent-free reactions are being explored to enhance the efficiency of its synthesis. Additionally, the compound's potential role in agrochemicals has sparked discussions about its use in developing next-generation crop protection products with improved efficacy and reduced ecological footprint.

The pharmacological profile of Ethyl 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylamino}-1,3-thiazole-4-carboxylate is a subject of ongoing investigation. Preliminary studies suggest that its bioisosteric properties may mimic natural metabolites, making it a promising candidate for targeting specific enzymes or receptors. This aligns with the broader trend in drug repurposing and computational chemistry, where researchers leverage AI-driven tools to predict the biological activity of such compounds.

From a commercial perspective, the demand for CAS 861211-33-8 is driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers emphasize its purity and consistency, as these factors are crucial for reproducible results in research and development. The compound's patent landscape and regulatory status are also frequently queried by stakeholders aiming to navigate intellectual property and compliance requirements.

In summary, Ethyl 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinylamino}-1,3-thiazole-4-carboxylate (CAS 861211-33-8) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications and relevance to contemporary scientific challenges make it a compound of enduring interest. As research progresses, its role in addressing unmet medical and agricultural needs is likely to expand, further solidifying its importance in the scientific community.